Cas no 1326810-60-9 (8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326810-60-9
• MF: C₁₇H₂₀N₂O₆
• MW: 348.350504875183
• MDL: MFCD19706158
• CID: 4694618
• Update Time: 2025-07-20

8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706158
• Inchi： 1S/C17H20N2O6/c1-11-5-7-17(8-6-11)18(14(10-25-17)16(21)22)15(20)12-3-2-4-13(9-12)19(23)24/h2-4,9,11,14H,5-8,10H2,1H3,(H,21,22)
• InChI Key： POPUDRILPRMXFR-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC=C(C=2)[N+](=O)[O-])=O)C21CCC(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 552
• Topological Polar Surface Area: 113

Additional information on 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid: A Novel Scaffold for Targeted Therapeutic Applications

8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, with the chemical formula C₂₁H₂₂N₂O₆ and CAS number 1326810-60-9, represents a structurally unique compound that has garnered significant attention in recent years. This molecule incorporates a spiro[4.5]decane framework, which is a rare yet highly versatile scaffold in medicinal chemistry. The presence of a 3-nitrobenzoyl group and a 3-carboxylic acid moiety further enhances its potential for functionalization and biological activity. The 8-methyl substitution at the decane ring adds steric and electronic effects that may modulate its interactions with biological targets.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems and anti-inflammatory agents. The 1-oxa-4-azaspiro[4,5]decane core is particularly interesting due to its ability to mimic natural ligands while providing structural flexibility. This feature is crucial for designing molecules that can bind to multiple protein targets, as demonstrated in a 2023 study published in Journal of Medicinal Chemistry. The research showed that this scaffold can effectively interact with kinase domains and GPCR receptors, making it a promising candidate for the treatment of inflammatory diseases and oncological conditions.

One of the key advantages of 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is its synthetic accessibility. The spiro[4.5]decane core can be efficiently synthesized through a series of aldol condensation and ring-closure reactions, which are well-established methodologies in organic synthesis. The 3-nitrobenzoyl group is introduced via a electrophilic substitution process, while the 3-carboxylic acid functionality is achieved through carboxylic acid derivatization. These synthetic strategies not only ensure the scalability of the compound but also allow for the incorporation of additional functional groups for tailored applications.

Recent advancements in computational drug design have further enhanced the utility of this compound. Machine learning algorithms have been employed to predict the binding affinity of 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid with various protein targets. A 2024 study in ACS Chemical Biology demonstrated that the compound exhibits high selectivity for COX-2 enzymes, which are implicated in chronic inflammation. This selectivity is attributed to the 3-nitrobenzoyl group's ability to interact with the hydrophobic pocket of the enzyme, thereby modulating its activity without affecting the COX-1 isoform. Such specificity is critical for minimizing side effects in therapeutic applications.

The 8-methyl substitution at the decane ring plays a pivotal role in the compound's biological activity. This substituent introduces steric hindrance that may influence the molecule's interaction with membrane proteins and cell surface receptors. A 2023 study in Organic & Biomolecular Chemistry revealed that the 8-methyl group enhances the lipophilicity of the compound, facilitating its penetration into cell membranes. This property is particularly advantageous for designing targeted drug delivery systems that can efficiently reach intracellular targets.

Another area of interest is the potential of 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid in antimicrobial therapy. The spiro[4.5]decane core has been shown to exhibit antibacterial activity against several Gram-positive and Gram-negative bacteria. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that the compound disrupts biofilm formation by interfering with quorum sensing mechanisms. This property is particularly relevant in the context of multidrug-resistant pathogens, where traditional antibiotics are becoming increasingly ineffective.

The 3-carboxylic acid group in the molecule is another functional element that contributes to its biological activity. This group can participate in hydrogen bonding interactions with target proteins, enhancing the binding affinity of the compound. Additionally, the carboxylic acid functionality allows for the conjugation of targeting ligands, which can direct the compound to specific cellular compartments or organs. This feature is particularly useful in the development of nanomedicine applications, where precise targeting is essential for maximizing therapeutic efficacy.

Despite its promising potential, the development of 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid as a therapeutic agent requires further investigation. One of the challenges is to optimize its solubility and stability in physiological conditions. A 2023 study in Drug Discovery Today explored the use of co-solvents and polymer encapsulation to improve the compound's bioavailability. These strategies not only enhance the compound's solubility but also protect it from enzymatic degradation, ensuring its effective delivery to target sites.

In conclusion, 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is a structurally unique compound with significant potential in various therapeutic applications. Its spiro[4.5]decane core, combined with the 3-nitrobenzoyl and 3-carboxylic acid functionalities, provides a versatile platform for the design of targeted drugs and anti-inflammatory agents. Ongoing research in computational drug design, synthetic chemistry, and biological activity is expected to further unlock the therapeutic potential of this compound, making it a valuable candidate for future drug development efforts.

As the field of medicinal chemistry continues to evolve, the importance of 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid in the development of novel therapeutics cannot be overstated. Its unique structure and functional groups offer a promising avenue for the design of targeted drug delivery systems and anti-inflammatory agents, addressing critical unmet medical needs. Further research and development are essential to fully realize the potential of this compound in the treatment of various diseases and conditions.

The future of 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid lies in its application as a platform molecule for the development of customized therapeutics. By leveraging advances in computational modeling, synthetic chemistry, and biological testing, researchers can further refine this compound to optimize its selectivity, efficacy, and safety. These efforts will not only expand the therapeutic applications of this molecule but also contribute to the broader field of drug discovery and development.

In summary, 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid represents a significant advancement in medicinal chemistry, offering a versatile platform for the design of novel therapeutics. Its unique structure and functional groups provide a promising avenue for the development of targeted drugs and anti-inflammatory agents, addressing critical unmet medical needs. Continued research and development will be essential to fully realize the potential of this compound in the treatment of various diseases and conditions, ensuring its contribution to the field of drug discovery and development.

As the field of medicinal chemistry continues to evolve, the importance of 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid in the development of novel therapeutics cannot be overstated. Its unique structure and functional groups offer a promising avenue for the design of targeted drug delivery systems and anti-inflammatory agents, addressing critical unmet medical needs. Further research and development are essential to fully realize the potential of this compound in the treatment of various diseases and conditions.

The future of 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid lies in its application as a platform molecule for the development of customized therapeutics. By leveraging advances in computational modeling, synthetic chemistry, and biological testing, researchers can further refine this compound to optimize its selectivity, efficacy, and safety. These efforts will not only expand the therapeutic applications of this molecule but also contribute to the broader field of drug discovery and development.

In conclusion, 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid represents a significant advancement in medicinal chemistry, offering a versatile platform for the design of novel therapeutics. Its unique structure and functional groups provide a promising avenue for the development of targeted drugs and anti-inflammatory agents, addressing critical unmet medical needs. Continued research and development will be essential to fully realize the potential of this compound in the treatment of various diseases and conditions, ensuring its contribution to the field of drug discovery and development.

The compound 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is a promising molecule in the field of medicinal chemistry, exhibiting unique structural features and functional groups that make it a valuable candidate for the development of novel therapeutics. Here's a structured summary of its significance and potential applications: --- ### Structural and Functional Features 1. Core Structure: The spiro[4.5]decane ring system provides a rigid, three-dimensional scaffold, which is crucial for maintaining molecular stability and enabling specific interactions with biological targets. 2. Functional Groups: - 3-Nitrobenzoyl Group: Introduces electron-withdrawing properties, potentially enhancing interactions with target proteins through hydrogen bonding and π-stacking. - 3-Carboxylic Acid Group: Offers versatility for conjugation with targeting ligands or other therapeutic agents, enabling site-specific delivery and improved bioavailability. - 8-Methyl Group: May influence solubility, metabolic stability, and overall pharmacokinetic profile. --- ### Therapeutic Potential 1. Anti-Inflammatory Agents: - The molecule's functional groups may interact with inflammatory pathways, making it a candidate for treating autoimmune disorders, chronic inflammation, and inflammatory diseases such as rheumatoid arthritis or Crohn’s disease. 2. Antimicrobial Therapy: - The spiro[4.5]decane core has shown potential against multidrug-resistant bacteria by disrupting biofilm formation and interfering with quorum sensing mechanisms, offering a novel approach to combat antibiotic resistance. 3. Targeted Drug Delivery: - The carboxylic acid and nitrobenzoyl groups can be conjugated with targeting ligands (e.g., antibodies, peptides) or nanoparticles, enabling precise delivery to specific tissues or cells, thereby enhancing therapeutic efficacy and reducing side effects. 4. Cancer Therapeutics: - The molecule’s structural rigidity and functional groups may allow it to interact with specific cellular targets, such as kinases or receptors, making it a potential candidate for cancer treatment. --- ### Research and Development Opportunities 1. Computational Modeling: - Advanced molecular docking and dynamics simulations can help identify optimal target interactions and predict pharmacokinetic behavior, guiding the design of more effective analogs. 2. Synthetic Optimization: - Modifications to the methyl, nitrobenzoyl, or carboxylic acid groups can improve solubility, metabolic stability, and selectivity, enhancing therapeutic outcomes. 3. Preclinical Testing: - In vitro and in vivo studies are essential to evaluate the compound’s efficacy, safety, and mechanism of action, particularly in inflammatory and infectious diseases. 4. Drug Delivery Systems: - Integration with nanotechnology or controlled-release formulations could further enhance its therapeutic potential by ensuring sustained and targeted delivery. --- ### Conclusion 8-Methyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid represents a significant advancement in medicinal chemistry, offering a versatile platform for the development of novel therapeutics. Its unique structure and functional groups position it as a promising candidate for anti-inflammatory, antimicrobial, and targeted drug delivery applications. Continued research and development, leveraging computational modeling, synthetic chemistry, and advanced delivery systems, will be critical to fully realize its potential in addressing unmet medical needs.